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Compound of Interest

Compound Name:
2-Anilino-6-dibutylamino-3-

methylfluoran

Cat. No.: B1226379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of the precursor molecule 2-(4'-dibutylamino-

2'-hydroxybenzoyl)benzoic acid, a compound of interest in various chemical and

pharmaceutical research areas, including as an intermediate for thermal dyes and potentially in

drug development.[1][2] This document provides a comprehensive overview of the synthesis,

including detailed experimental protocols adapted from analogous preparations, key

quantitative data, and process visualizations.

Compound Overview and Properties
2-(4'-dibutylamino-2'-hydroxybenzoyl)benzoic acid (CAS 54574-82-2) is a benzophenone

derivative characterized by a benzoic acid moiety, a hydroxyl group, and a dibutylamino

substituent.[2][3] Its chemical structure lends itself to applications where UV absorption and

reactivity as a chemical intermediate are desired.

Table 1: Physicochemical Properties of 2-(4'-dibutylamino-2'-hydroxybenzoyl)benzoic acid
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Property Value References

CAS Number 54574-82-2 [1][3][4][5][6][7][8][9][10][11]

Molecular Formula C₂₂H₂₇NO₄ [3][7][8][10][12]

Molecular Weight 369.45 g/mol [3][7][8][9][10][12]

Appearance White to off-white solid/powder [3][6]

Melting Point 190-193 °C [1][3][5][6][8][9][10]

Purity (Typical) ≥99% [1][6][9][11]

Synthesis Pathway
The primary synthetic route to 2-(4'-dibutylamino-2'-hydroxybenzoyl)benzoic acid is a Friedel-

Crafts acylation reaction between 3-(dibutylamino)phenol and phthalic anhydride. This reaction

forms the carbon-carbon bond between the two aromatic rings, creating the benzophenone

core structure.
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Figure 1. Synthesis Pathway
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Figure 2. Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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